Cas no 63894-63-3 (Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl-)

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl- is a heterocyclic compound featuring a thienopyrimidine core with a chloro substituent at the 2-position and a methylamino group at the 4-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methylamino moiety offers versatility for further functionalization. Its rigid fused-ring system contributes to stability and selectivity in target binding, particularly in kinase inhibition and other biologically relevant pathways. The compound is commonly utilized in medicinal chemistry for the development of small-molecule inhibitors and other bioactive agents. Proper handling and storage under inert conditions are recommended due to its sensitivity.
Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl- structure
63894-63-3 structure
Product Name:Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl-
CAS No:63894-63-3
MF:C7H6ClN3S
MW:199.660638332367
CID:1668799
PubChem ID:13038185
Update Time:2025-05-27

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl-
    • SCHEMBL11203602
    • 63894-63-3
    • 2-chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
    • EN300-372523
    • F70883
    • Inchi: 1S/C7H6ClN3S/c1-9-5-4-2-3-12-6(4)11-7(8)10-5/h2-3H,1H3,(H,9,10,11)
    • InChI Key: OBMZMTRDDWXAKG-UHFFFAOYSA-N
    • SMILES: ClC1N=C2C(C=CS2)=C(N=1)NC

Computed Properties

  • Exact Mass: 198.99728
  • Monoisotopic Mass: 198.9970961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 37.81

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-372523-0.05g
2-chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
63894-63-3
0.05g
$1129.0 2023-03-02
Enamine
EN300-372523-0.1g
2-chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
63894-63-3
0.1g
$1183.0 2023-03-02
Enamine
EN300-372523-0.25g
2-chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
63894-63-3
0.25g
$1235.0 2023-03-02
Enamine
EN300-372523-0.5g
2-chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
63894-63-3
0.5g
$1289.0 2023-03-02
Enamine
EN300-372523-1.0g
2-chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
63894-63-3
1g
$0.0 2023-06-07
Enamine
EN300-372523-2.5g
2-chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
63894-63-3
2.5g
$2631.0 2023-03-02
Enamine
EN300-372523-5.0g
2-chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
63894-63-3
5.0g
$3894.0 2023-03-02
Enamine
EN300-372523-10.0g
2-chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
63894-63-3
10.0g
$5774.0 2023-03-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2038614-1g
2-Chloro-N-methylthieno[2,3-d]pyrimidin-4-amine
63894-63-3
1g
¥9985.00 2024-05-05

Additional information on Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl-

Research Brief on Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl- (CAS: 63894-63-3): Recent Advances and Applications

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl- (CAS: 63894-63-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutic agents, particularly in oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the kinase inhibitory activity of 2-chloro-N-methyl-thieno[2,3-d]pyrimidin-4-amine derivatives. The study demonstrated that these compounds exhibit potent inhibitory effects against a range of tyrosine kinases, including EGFR and HER2, which are critical targets in cancer therapy. The lead compound, derived from CAS: 63894-63-3, showed promising results in vitro, with IC50 values in the nanomolar range, suggesting its potential as a candidate for further preclinical development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of thieno[2,3-d]pyrimidin-4-amine derivatives. The study revealed that 2-chloro-N-methyl-substituted analogs exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. Mechanistic studies indicated that these compounds interfere with bacterial DNA gyrase, a validated target for antibiotic development. These findings underscore the potential of CAS: 63894-63-3 as a starting point for designing new antimicrobial agents.

From a synthetic chemistry perspective, advancements in the efficient preparation of 2-chloro-N-methyl-thieno[2,3-d]pyrimidin-4-amine have been reported. A 2022 paper in Organic Process Research & Development detailed a scalable, one-pot synthesis route that improves yield and reduces waste compared to traditional methods. This innovation is particularly relevant for industrial-scale production, addressing one of the key challenges in translating this scaffold into clinical applications.

Looking ahead, researchers are exploring the incorporation of CAS: 63894-63-3 into PROTAC (Proteolysis Targeting Chimeras) designs, leveraging its ability to bind specific protein targets while being conjugated to E3 ligase recruiters. Preliminary data presented at the 2023 American Chemical Society meeting showed promising degradation of oncogenic proteins using this approach, opening new avenues for targeted protein degradation therapies.

In conclusion, Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-N-methyl- (CAS: 63894-63-3) continues to demonstrate significant potential across multiple therapeutic areas. Its versatility as a pharmacophore, combined with recent synthetic improvements and novel applications in targeted therapies, positions this compound as an important focus for future drug discovery efforts. Further research is warranted to fully explore its clinical potential and optimize its pharmacological properties.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd